2-{[4-(3-chloro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-yl]sulfanyl}-N-cyclopentylacetamide

• IUPAC Name: 2-[4-(3-chloro-4-methylphenyl)-3-oxopyrazin-2-yl]sulfanyl-N-cyclopentylacetamide
• InChI: InChI=1S/C18H20ClN3O2S/c1-12-6-7-14(10-15(12)19)22-9-8-20-17(18(22)24)25-11-16(23)21-13-4-2-3-5-13/h6-10,13H,2-5,11H2,1H3,(H,21,23)
• InChI Key: OAVCAJOACSYXAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C=CN=C(C2=O)SCC(=O)NC3CCCC3)Cl
• Molecular Formula: C18H20ClN3O2S
• Molecular Weight: 377.9 g/mol
• Solubility: 3 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 899988-15-9

Description

The compound is a complex organic molecule with several functional groups, including a dihydropyrazin-2-yl group, a sulfanyl group, and an acetamide group attached to a cyclopentyl ring. These functional groups suggest that the compound might have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the preparation of the 3-chloro-4-methylphenyl and cyclopentyl moieties, followed by the formation of the dihydropyrazin-2-yl and sulfanyl groups. The final step would likely involve the coupling of these groups to form the complete molecule.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the dihydropyrazin-2-yl group suggests that the molecule might have a planar structure in this region. The cyclopentyl ring could introduce some three-dimensionality to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The dihydropyrazin-2-yl group might be involved in reactions with nucleophiles, while the sulfanyl group could participate in redox reactions. The acetamide group might be hydrolyzed under acidic or basic conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar acetamide group might make the compound soluble in polar solvents. The compound’s melting and boiling points would depend on the strength of the intermolecular forces between its molecules.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific targets it interacts with. Based on its structure, it might interact with enzymes or receptors that recognize its functional groups.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper precautions should be taken when handling this compound, including the use of personal protective equipment and safe laboratory practices.

Future Directions

Future research on this compound could involve exploring its synthesis, characterizing its physical and chemical properties, and investigating its biological activity. This could lead to the development of new methods for its synthesis, the discovery of new reactions it can participate in, and the identification of its potential uses in medicine or other fields.